Cas no 1266996-50-2 (3-(3,5-Difluorophenyl)benzonitrile)

3-(3,5-Difluorophenyl)benzonitrile is a fluorinated aromatic nitrile compound with potential applications in pharmaceuticals, agrochemicals, and materials science. Its key structural features include a benzonitrile core substituted with a 3,5-difluorophenyl group, offering enhanced reactivity and stability for further functionalization. The presence of fluorine atoms improves lipophilicity and metabolic stability, making it valuable in drug discovery. This compound serves as a versatile intermediate in cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. Its high purity and well-defined structure ensure reproducibility in research and industrial processes. Suitable for use in organic synthesis, it is particularly relevant in the development of bioactive molecules and advanced materials.

3-(3,5-Difluorophenyl)benzonitrile structure

1266996-50-2 structure

Product Name:3-(3,5-Difluorophenyl)benzonitrile

CAS No:1266996-50-2

MF:C₁₃H₇F₂N

MW:215.198189973831

CID:2769243

Update Time:2025-05-27

3-(3,5-Difluorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-Difluorophenyl)benzonitrile
- Z9333
- 3',5'-Difluoro[1,1'-biphenyl]-3-carbonitrile
- [1,1'-Biphenyl]-3-carbonitrile, 3',5'-difluoro-
- Inchi： 1S/C13H7F2N/c14-12-5-11(6-13(15)7-12)10-3-1-2-9(4-10)8-16/h1-7H
- InChI Key： LQGPJBUJWILMAW-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C1C=CC=C(C#N)C=1)F

Computed Properties

Exact Mass: 215.05465555 g/mol
Monoisotopic Mass: 215.05465555 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 215.20
XLogP3: 3.5
Topological Polar Surface Area: 23.8

3-(3,5-Difluorophenyl)benzonitrile Pricemore >>

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